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Compound of Interest

Compound Name:
Desmethyl-YM-298198

hydrochloride

Cat. No.: B560239 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of Desmethyl-YM-298198 hydrochloride, a research chemical of significant biological activity.

Adherence to these protocols is essential to ensure the safety of all laboratory personnel and to

maintain the integrity of research activities. This guide is intended for researchers, scientists,

and drug development professionals.

Understanding the Hazard: Potent and
Uncharacterized
Desmethyl-YM-298198 hydrochloride is an analogue of YM-298198, a potent and selective

non-competitive antagonist of the metabotropic glutamate receptor 1 (mGluR1).[1][2][3][4]

While a specific Safety Data Sheet (SDS) with comprehensive toxicological data for

Desmethyl-YM-298198 hydrochloride is not readily available, its potent bioactivity

necessitates that it be handled as a compound of unknown toxicity with the potential for

significant physiological effects upon exposure. Standard protocols for handling potent,

centrally-acting research compounds must be strictly followed.[5][6][7][8]
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Personal Protective Equipment (PPE): A Non-
Negotiable First Line of Defense
Due to the uncharacterized hazard profile, a comprehensive suite of personal protective

equipment is mandatory at all times when handling Desmethyl-YM-298198 hydrochloride.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended)

To prevent dermal absorption,

a potential route of exposure

for potent small molecules.

Eye Protection
Safety goggles with side

shields or a full-face shield

To protect against accidental

splashes of solutions or

airborne particles of the solid

compound.

Body Protection A dedicated, buttoned lab coat
To prevent contamination of

personal clothing.

Respiratory Protection

Use of a certified chemical

fume hood is mandatory for all

manipulations of the solid

compound and preparation of

stock solutions.

To prevent inhalation of

airborne particles. A respirator

may be required for spill

cleanup.

Operational Plan: Step-by-Step Handling
Procedures
All handling of Desmethyl-YM-298198 hydrochloride must be conducted in a designated and

clearly marked area within a certified chemical fume hood.

3.1. Preparation and Weighing of Solid Compound:

Preparation: Before handling the compound, ensure the fume hood is operational and the

work area is clean and uncluttered. Assemble all necessary equipment (e.g., spatulas, weigh

boats, vials).
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Weighing: Carefully weigh the desired amount of the solid compound on an analytical

balance inside the fume hood. Use anti-static weigh boats to minimize dispersal of the

powder.

Aliquotting: If necessary, prepare aliquots for single use to avoid repeated handling of the

stock container.

3.2. Solution Preparation:

Solvent Addition: Add the desired solvent to the vial containing the weighed compound. The

compound is reported to be soluble in DMSO up to 50 mM.

Dissolution: Gently agitate the vial to dissolve the compound. Sonication may be used if

necessary.

Storage of Solutions: Store stock solutions in clearly labeled, sealed vials at appropriate

temperatures. Short-term storage at +4°C and long-term storage at -20°C or -80°C is

recommended.

Emergency Procedures: Be Prepared
4.1. Spills:

Small Spills (Solid): Gently cover the spill with absorbent material. Moisten the material

slightly to prevent raising dust. Carefully sweep the material into a designated hazardous

waste container.

Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite,

sand). Collect the contaminated material into a designated hazardous waste container.

Large Spills: Evacuate the immediate area and alert laboratory personnel and the safety

officer.

4.2. Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan: Responsible Waste Management
All waste contaminated with Desmethyl-YM-298198 hydrochloride is considered hazardous

and must be disposed of according to institutional and local regulations.

5.1. Solid Waste:

Contaminated PPE (gloves, weigh boats, etc.) and unused solid compound should be placed

in a clearly labeled, sealed hazardous waste container.

5.2. Liquid Waste:

Collection: Collect all liquid waste containing the compound in a designated, sealed, and

clearly labeled hazardous waste container.

Neutralization (for acidic waste): As a hydrochloride salt, aqueous solutions will be acidic.

Neutralize with a weak base (e.g., sodium bicarbonate) until the pH is between 6 and 8. This

should be done in a fume hood with appropriate PPE.

Final Disposal: The neutralized waste should be collected by the institution's environmental

health and safety department for incineration or other approved disposal methods. Do not

pour down the drain.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₇H₂₁ClN₄OS Abcam

Molecular Weight 364.9 g/mol Abcam

Appearance Solid Abcam

Purity >99% Abcam

Solubility Soluble in DMSO to 50 mM Abcam

Storage (Solid)

Store under desiccating

conditions at +4°C for up to 12

months.

Abcam

Experimental Workflow Diagrams
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Caption: Workflow for the safe handling of Desmethyl-YM-298198 hydrochloride.
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Caption: Disposal plan for waste contaminated with Desmethyl-YM-298198 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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